3-(1-Cyanocyclopropyl)benzoyl chloride

• Molecular Formula: C11H8ClNO
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 3-(1-cyanocyclopropyl)benzoyl chloride
• InChI: InChI=1S/C11H8ClNO/c12-10(14)8-2-1-3-9(6-8)11(7-13)4-5-11/h1-3,6H,4-5H2
• InChI Key: MLIKAYYJXGFVRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC=CC(=C2)C(=O)Cl

Description

3-(1-Cyanocyclopropyl)benzoyl chloride is a useful research compound. Its molecular formula is C11H8ClNO and its molecular weight is 205.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-(1-cyanocyclopropyl)benzoic acid (10 g, 53.4 mmol) produced in Example C1(iii) in tetrahydrofuran (130 mL) were added oxalyl chloride (5.47 mL, 64.1 mmol) and N,N-dimethylformamide (40 μL), and the mixture was stirred at room temperature for 3 hr. The reaction mixture was concentrated under reduced pressure to give 3-(1-cyanocyclopropyl)benzoyl chloride as a colorless oil.

Synthesis routes and methods II

Procedure details

To a solution of 3-(1-cyanocyclopropyl)benzoic acid (10.0 g, 53.4 mmol) produced in Example A1(iii) in tetrahydrofuran (130 mL) were added oxalyl chloride (5.47 mL, 64.1 mmol) and N,N-dimethylformamide (2 drops), and the mixture was stirred at room temperature for 3 hr. The reaction mixture was concentrated under reduced pressure to give 3-(1-cyanocyclopropyl)benzoyl chloride as a colorless oil.